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Compound of Interest

Compound Name: Ethyl(methyl)sulfamoyl chloride

Cat. No.: B1291719

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability
of Ethyl(methyl)sulfamoyl chloride. Due to the limited availability of specific experimental
data for this compound, this guide synthesizes information from safety data sheets, chemical
supplier information, and the general chemical properties of sulfamoyl chlorides.

Core Properties of Ethyl(methyl)sulfamoyl Chloride

The fundamental physical and chemical properties of Ethyl(methyl)sulfamoyl chloride are
summarized below. This data is essential for its safe handling, storage, and application in
research and development.

Property Value Source
CAS Number 35856-61-2 Amadis Chemical[1]
Molecular Formula C3HB8CINO2S Amadis Chemical[1]
Molecular Weight 157.62 g/mol Amadis Chemical[1]
Density 1.2783 g/cm3 ChemWhat[2]
Appearance Nott specified, likely a liquid or N/A

solid
Storage Temperature 2-8°C Amadis Chemical[1]
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Solubility Profile

Quantitative solubility data for Ethyl(methyl)sulfamoyl chloride in various solvents is not
readily available in published literature. However, based on the general reactivity of sulfamoyl
chlorides, a qualitative solubility profile can be inferred. Sulfamoyl chlorides are typically soluble
in a range of aprotic organic solvents. Their solubility in protic and nucleophilic solvents is
limited by their reactivity.

Solvent Class Predicted Solubility Rationale/Reactivity

. Generally good solvents for
Aprotic Polar Solvents (e.g.,

i sulfamoyl chlorides, promoting
THF, Dichloromethane, Soluble

o stability in the absence of
Acetonitrile)

nucleophiles.
Aprotic Nonpolar Solvents ) Solubility will depend on the
Likely soluble ]
(e.g., Hexanes, Toluene) overall polarity of the molecule.
Reacts with water (hydrolysis)
. and alcohols to form the
Protic Solvents (e.g., Water, ) ) ) )
Reactive corresponding sulfonic acid
Alcohols) ) )
and esters, respectively. This
reaction is often vigorous.
- Reacts with amines to form
Nucleophilic Solvents (e.qg., ) ]
Reactive sulfonamides. Can be unstable

Amines, DMSO) in DMSO
in .

Stability and Reactivity

Ethyl(methyl)sulfamoyl chloride is a reactive chemical and is sensitive to environmental
conditions. Proper storage and handling are crucial to maintain its integrity.

Storage and Handling:

» Storage: Store in a cool, dry, well-ventilated area under an inert atmosphere (e.g., argon or
nitrogen) to prevent degradation. The recommended storage temperature is between 2-8°C.

[1]
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e Incompatibilities: Avoid contact with water, alcohols, amines, strong bases, and strong

oxidizing agents.

» Moisture Sensitivity: The compound is highly sensitive to moisture and will readily hydrolyze
upon contact with water or humid air.

Key Reactions:

The primary pathway of degradation for Ethyl(methyl)sulfamoyl chloride is hydrolysis. The
sulfonyl chloride moiety is highly electrophilic and readily attacked by nucleophiles.

Ethyl(methyl)sulfamoyl Chloride Ethyl(methyl)sulfamic Acid

Hydrochloric Acid
(HCD)

Click to download full resolution via product page
Hydrolysis of Ethyl(methyl)sulfamoyl chloride.

Experimental Protocols

Due to the reactive nature of Ethyl(methyl)sulfamoyl chloride, specific experimental
protocols for quantitative solubility and stability studies were not found. The following is a
general protocol for handling and storage to ensure the compound's integrity for experimental
use.

General Handling and Storage Protocol:

 Inert Atmosphere: All manipulations of Ethyl(methyl)sulfamoyl chloride should be
performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques
with argon or nitrogen).

» Dry Glassware and Solvents: Ensure all glassware is thoroughly dried in an oven and cooled
under a stream of inert gas before use. Anhydrous solvents should be used for all solutions.
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» Temperature Control: Maintain the compound at its recommended storage temperature of 2-
8°C when not in use.[1] For reactions, the temperature should be controlled as specified by
the experimental procedure, often at low temperatures to moderate reactivity.

e Quenching: Any unreacted Ethyl(methyl)sulfamoyl chloride should be carefully quenched
before disposal. This can be done by slowly adding the compound to a stirred, cooled
solution of a weak base, such as sodium bicarbonate, or an alcohol like isopropanol.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling this compound.

The workflow for handling this reactive compound is critical to obtaining reliable experimental
results.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.amadischem.com/product-A913557
https://www.benchchem.com/product/b1291719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Storage

Store at 2-8°C
under Inert Gas

Handling
y

Prepare Dry Glassware
and Anhydrous Solvents

'

Transfer under
Inert Atmosphere

'

Perform Reaction at
Controlled Temperature

Workup 8vz Disposal

Carefully Quench
Excess Reagent

'

Dispose of Waste
Appropriately

Click to download full resolution via product page

Recommended workflow for handling Ethyl(methyl)sulfamoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl(methyl)sulfamoyl Chloride: A Technical Guide to
Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291719#solubility-and-stability-of-ethyl-methyl-
sulfamoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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